N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzohydrazide
• InChI: InChI=1S/C22H26N4O3S2/c1-14-5-4-10-26(13-14)31(28,29)18-8-6-17(7-9-18)21(27)24-25-22-23-19-12-15(2)11-16(3)20(19)30-22/h6-9,11-12,14H,4-5,10,13H2,1-3H3,(H,23,25)(H,24,27)
• InChI Key: XPDJGGJQLUXWLI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=CC(=CC(=C4S3)C)C
• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol

Description

N'-(5,7-dimethylbenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Antimicrobial and Antifungal Properties : Studies have shown that thiazole derivatives exhibit significant antimicrobial and antifungal activities. Thiazole, a five-membered ring system with one nitrogen and one sulfur atom, has been the basis for synthesizing derivatives with confirmed antimicrobial activity. These derivatives have been reported to possess activity against a range of gram-positive and gram-negative bacterial species as well as fungal species, highlighting their potential in developing new antimicrobial agents (Chawla, 2016).

Antiproliferative Activity

• Cancer Cell Line Inhibition : Research into thiazolidinone derivatives has indicated their efficacy in inhibiting the proliferation of various human cancer cell lines. A series of 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives demonstrated potent antiproliferative activity, offering insights into the design of new anticancer drugs (Chandrappa et al., 2008).

VEGFR-2 Inhibition

• Inhibition of Vascular Endothelial Growth Factor Receptor : Novel sulfonamide derivatives carrying biologically active moieties have been synthesized and evaluated for their ability to inhibit the VEGFR-2, showing promising results in anticancer activity. Compounds were tested against several cancer cell lines, demonstrating significant cytotoxic effects and potential as VEGFR-2 inhibitors, marking an important step towards developing new therapeutic agents (Ghorab et al., 2016).